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Technical Support Center
This guide provides troubleshooting steps and answers to frequently asked questions for

researchers whose publications may not be appearing under the expected "IAB15 - Biology"

category.

Frequently Asked Questions (FAQs)
Q: Why isn't my scientific paper appearing under the IAB15 - Biology category?

A: The most common reason for this issue is a misunderstanding of the classification system

being used. The "IAB15 - Biology" category is part of the Interactive Advertising Bureau (IAB)

Tech Lab Content Taxonomy, which is a standard primarily used for categorizing digital content

for advertising and web filtering, not for formal academic indexing[1]. Academic and research

databases like PubMed, Scopus, or Web of Science use their own specialized, more granular

classification systems to index scholarly articles[2][3][4].

Here are the primary reasons your paper might be miscategorized or not appearing under this

specific label:

Platform-Specific Taxonomy: The platform where you are searching likely uses the IAB's

commercial content taxonomy. This system is distinct from the subject headings (e.g., MeSH

from the National Library of Medicine) used by scholarly databases. Your paper is likely
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correctly indexed in academic databases under a different, more specific biological science

category.

Automated Content Crawling: Many platforms that use the IAB taxonomy rely on automated

web crawlers to classify content. These crawlers analyze the text, metadata, and keywords

on the webpage where your article is hosted, not necessarily the full content of the paper

itself[5][6]. If the webpage's metadata is not optimized for "Biology," it may be misclassified.

Journal's Indexing Scope: Journals strategically choose which academic databases to be

indexed in based on their scope and audience[7][8]. The journal your paper is published in

may not be indexed by the specific third-party aggregator or platform that uses the IAB

taxonomy. You should always check the journal's official website for a list of the databases it

is formally indexed in[9].

Metadata and Keyword Mismatch: The classification of your article is heavily dependent on

its metadata, including the title, abstract, and author-provided keywords. If these elements

are not explicit enough or use highly specialized jargon without broader terms like "biology,"

an automated system may fail to categorize them correctly.

Processing Delays: All indexing and content classification systems have a time lag. It can

take several weeks or even months for a newly published article to be crawled, analyzed,

and categorized by various systems.

Troubleshooting Guide
If your paper is not appearing under the correct category on a specific platform, follow this

protocol to diagnose and address the issue.

Experimental Protocol: Investigating Incorrect Paper
Categorization
Objective: To identify the reason for a paper's miscategorization and determine the correct path

for resolution.

Methodology:

Identify the Platform and its Taxonomy:
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Determine the exact database, search engine, or platform where the categorization issue

occurs.

Investigate if this platform uses the IAB Content Taxonomy or a proprietary/academic

system. This information is often found in their "About Us" or help sections.

Verify the Journal's Official Indexing:

Navigate to the official website of the journal in which your paper was published.

Locate the "Abstracting and Indexing" page.

Cross-reference this list with the platform you identified in Step 1. This will confirm whether

the journal formally submits its content to that service.

Analyze Your Paper's Metadata:

Review the final published version of your paper (the version of record).

Critically assess the title, abstract, and keywords. Do they clearly and accurately reflect

the biological nature of your research? Compare them to other papers that are correctly

categorized.

Contact the Appropriate Party:

If the issue is within a formal academic database (e.g., Scopus, Web of Science) where

the journal is officially indexed, contact the journal's editorial office first. They are

responsible for providing the correct metadata to these services.

If the issue is on a third-party platform that is not on the journal's official indexing list,

contact the platform's technical support directly. Provide them with your paper's title, DOI

(Digital Object Identifier), and the suggested correct categorization. Since these platforms

often use automated crawlers, manual correction may be required.

Request Correction:

When contacting the relevant party, clearly state the issue and provide the necessary

information (Article Title, Authors, DOI, URL).
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Explain why the current categorization is incorrect and suggest the appropriate category

("IAB15-2 - Biology" if you have confirmed the platform uses this specific IAB code)[1].

If a journal makes a significant error in the metadata, they may issue a formal correction,

known as a corrigendum[10][11].

Data Presentation: Indexing Status Checklist
Use the following table to organize your investigation and track the indexing status of your

paper across different platforms.

Platform
Searched

Indexing
System Used
(e.g., IAB,
Scopus)

Is Paper
Found?
(Yes/No)

Is Paper
Correctly
Categorized?
(Yes/No)

Action
Required /
Contact Point

Example:

Scopus
Scopus Yes Yes None

Example: Google

Scholar

Proprietary

Crawler
Yes No

Resubmit

sitemap via

Google Search

Console

(Journal's task)

Example: [Third-

Party Discovery

Tool]

IAB Content

Taxonomy
Yes No

Contact the tool's

technical support

with DOI and

correct category.

Example:

[University

Library Portal]

Varies

Contact the

university

librarian for

assistance.

Visualization
The following workflow diagram illustrates the decision-making process for troubleshooting

incorrect paper categorization.
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Problem: Paper Not in
'IAB15 - Biology'

Step 1: Where is the issue occurring?

Major Academic Database
(e.g., Scopus, PubMed)

Academic Database

Other Platform / Aggregator
(Uses Web Crawlers)

Other Platform

Step 2: Is journal officially
indexed by this database?

Step 3: Contact Platform's
Technical Support Directly

Step 3: Contact Journal's
Editorial Office for Correction

Yes

Journal is not indexed there.
Platform uses its own crawler.

No

Resolution: Journal submits
corrected metadata.

Resolution: Platform manually
re-categorizes the paper.

Click to download full resolution via product page

Caption: Troubleshooting workflow for incorrect academic paper categorization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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